Cas no 1000771-60-7 (2H-1,4-Benzoxazin-3(4H)-one,4-(2-propen-1-yl)-)
2H-1,4-Benzoxazin-3(4H)-one,4-(2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazin-3(4H)-one,4-(2-propen-1-yl)-
- 4-(2-propen-1-yl)-2H-1,4-Benzoxazin-3(4H)-one
- 4-prop-2-enyl-1,4-benzoxazin-3-one
- FT-0758052
- 4-(Prop-2-en-1-yl)-2H-1,4-benzoxazin-3(4H)-one
- SCHEMBL474524
- 4-Allyl-4H-benzo[1,4]oxazin-3-one
- VQVGJEYZLREXIV-UHFFFAOYSA-N
- 4-ALLYL-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
- DTXSID20721068
- 1000771-60-7
-
- MDL: MFCD20486434
- Inchi: 1S/C11H11NO2/c1-2-7-12-9-5-3-4-6-10(9)14-8-11(12)13/h2-6H,1,7-8H2
- InChI Key: VQVGJEYZLREXIV-UHFFFAOYSA-N
- SMILES: O1CC(N(CC=C)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 189.078979g/mol
- Monoisotopic Mass: 189.078979g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 189.21g/mol
- XLogP3: 1.7
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54000
- LogP: 1.66300
2H-1,4-Benzoxazin-3(4H)-one,4-(2-propen-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1199204-2g |
4-prop-2-enyl-1,4-benzoxazin-3-one |
1000771-60-7 | 95% | 2g |
$590 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1199204-3g |
4-prop-2-enyl-1,4-benzoxazin-3-one |
1000771-60-7 | 95% | 3g |
$760 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1199204-4g |
4-prop-2-enyl-1,4-benzoxazin-3-one |
1000771-60-7 | 95% | 4g |
$880 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1199204-5g |
4-prop-2-enyl-1,4-benzoxazin-3-one |
1000771-60-7 | 95% | 5g |
$995 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1210950-1g |
4-Allyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
1000771-60-7 | 95% | 1g |
$480 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1210950-5g |
4-Allyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
1000771-60-7 | 95% | 5g |
$985 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1210950-1g |
4-Allyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
1000771-60-7 | 95% | 1g |
$480 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1210950-5g |
4-Allyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
1000771-60-7 | 95% | 5g |
$985 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1210950-5g |
4-Allyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
1000771-60-7 | 95% | 5g |
$985 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1210950-1g |
4-Allyl-2H-benzo[b][1,4]oxazin-3(4H)-one |
1000771-60-7 | 95% | 1g |
$480 | 2025-02-26 |
2H-1,4-Benzoxazin-3(4H)-one,4-(2-propen-1-yl)- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2H-1,4-Benzoxazin-3(4H)-one,4-(2-propen-1-yl)-
Comprehensive Overview of 2H-1,4-Benzoxazin-3(4H)-one,4-(2-propen-1-yl)- (CAS No. 1000771-60-7)
The compound 2H-1,4-Benzoxazin-3(4H)-one,4-(2-propen-1-yl)- (CAS No. 1000771-60-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique benzoxazinone core and an allyl substituent, this compound exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for its role in modulating biological pathways.
In recent years, the demand for benzoxazinone derivatives has surged due to their broad-spectrum bioactivity. The allyl-substituted variant, CAS No. 1000771-60-7, is particularly notable for its applications in developing novel therapeutics. Its structural features align with current trends in small-molecule drug design, where flexibility and functional group diversity are critical. This compound’s relevance is further highlighted by its appearance in patents related to anti-inflammatory and neuroprotective agents.
From an industrial perspective, 2H-1,4-Benzoxazin-3(4H)-one,4-(2-propen-1-yl)- is synthesized through efficient routes involving cyclization and allylation reactions. Its stability under various conditions makes it suitable for scalable production. Environmental and regulatory considerations are also addressed in its synthesis, aligning with the growing emphasis on green chemistry principles. This aligns with user queries about sustainable chemical synthesis and eco-friendly intermediates.
The compound’s mechanism of action is a hot topic in academic circles. Studies suggest its benzoxazinone scaffold interacts with enzymes involved in oxidative stress, a key focus area for age-related diseases. This connection resonates with trending searches on antioxidant therapies and longevity research. Additionally, its allyl group may contribute to enhanced bioavailability, a recurring theme in pharmacokinetic optimization discussions.
Analytical characterization of CAS No. 1000771-60-7 employs advanced techniques like NMR spectroscopy and mass spectrometry, ensuring high purity for research applications. Quality control protocols are stringent, addressing concerns about batch-to-batch consistency—a frequent query among industrial buyers. The compound’s spectral data is often shared in open-access databases, supporting transparency in chemical research collaboration.
Future prospects for this compound include exploration in crop protection, where benzoxazinones show promise as natural pesticide alternatives. This intersects with popular searches on biodegradable agrochemicals and integrated pest management. Its low toxicity profile, as evidenced by preliminary studies, positions it favorably for regulatory approval in multiple jurisdictions.
In summary, 2H-1,4-Benzoxazin-3(4H)-one,4-(2-propen-1-yl)- represents a convergence of innovation in medicinal chemistry and sustainable industrial applications. Its multifaceted utility ensures continued relevance across scientific disciplines, answering pressing questions about drug development efficiency and environmental responsibility in chemical manufacturing.
1000771-60-7 (2H-1,4-Benzoxazin-3(4H)-one,4-(2-propen-1-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)